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Compound of Interest

Compound Name: L-Triguluronic acid

Cat. No.: B15622612 Get Quote

Note on Nomenclature: The compound "L-Triguluronic acid" is not a standard chemical term

found in the scientific literature. This guide pertains to L-Guluronic acid, a monosaccharide and

a key component of alginate, assuming a typographical error in the user's request. L-Guluronic

acid is a C-5 epimer of D-mannuronic acid.[1]

This technical guide provides a comprehensive overview of the core physicochemical

properties of L-Guluronic acid, intended for researchers, scientists, and professionals in drug

development. The document summarizes key quantitative data, outlines detailed experimental

methodologies for their determination, and visualizes relevant biological pathways.

Core Physicochemical Data
The fundamental physicochemical properties of L-Guluronic acid are summarized in the tables

below. It is important to note that some properties, such as pKa and spectroscopic data, are

often reported in the context of alginate, the polymer in which L-Guluronic acid is a primary

constituent.

Table 1: General and Physical Properties of L-Guluronic
Acid
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Property Value Source

Molecular Formula C₆H₁₀O₇ [1][2][3]

Molecular Weight 194.14 g/mol [1][2][3]

CAS Number 1986-15-8 [1][2]

Appearance Solid (details not specified) [4]

Melting Point Decomposes before melting Vendor Data

pKa 3.65 (in alginate) [5]

Table 2: Solubility Data
Solvent Solubility Source

Water Soluble [6]

Organic Solvents Insoluble [6]

Polar Aprotic Solvents (e.g.,

DMSO, DMF)

Soluble with counterions (e.g.,

TBA) and promoters (e.g.,

TBAF)

[6]

Note: The solubility of uronic acids can be influenced by pH.

Table 3: Spectroscopic Data (within Alginate polymer)
Spectroscopic Method

Key Peaks/Signals (in
alginate)

Source

FTIR (cm⁻¹)

~961 (characteristic peak),

~903 (anomeric C-H), ~812,

~781

[7][8]

¹³C-NMR (ppm)
C-1: ~102.6, Carboxyl C: 172-

180
[9]

¹H-NMR (ppm)

H-1: ~5.473, H-2: ~4.318, H-3:

~4.446, H-4: ~4.571, H-5:

~4.883
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Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of L-

Guluronic acid. These are generalized protocols adapted for uronic acids.

Determination of Melting Point
Principle: The melting point of a crystalline solid is a measure of its purity. For compounds that

decompose, the decomposition temperature range is noted.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Procedure:

Sample Preparation: A small amount of dry, powdered L-Guluronic acid is packed into a

capillary tube to a height of 2-3 mm.[10] The tube is tapped gently to ensure tight packing.

[10]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting or decomposition point. The heating rate is then reduced to 1-2°C per

minute to allow for accurate observation.[11]

Observation: The temperature at which the first droplet of liquid appears and the temperature

at which the entire sample becomes liquid are recorded as the melting range. For L-

Guluronic acid, the temperature range over which decomposition (e.g., charring, gas

evolution) occurs is recorded.

Determination of Solubility
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Principle: Solubility is determined by adding a solute to a solvent until a saturated solution is

formed.

Apparatus:

Analytical balance

Vials or test tubes

Vortex mixer or magnetic stirrer

Temperature-controlled water bath or incubator

Procedure:

Preparation: A known volume of the desired solvent (e.g., water, ethanol) is placed in a vial

at a controlled temperature.

Addition of Solute: Small, pre-weighed increments of L-Guluronic acid are added to the

solvent.

Equilibration: After each addition, the mixture is vigorously agitated (vortexed or stirred) until

the solid is fully dissolved. The solution is allowed to equilibrate.

Saturation Point: The addition of solute continues until a small amount of undissolved solid

remains after prolonged agitation.

Quantification: The total mass of dissolved L-Guluronic acid is used to calculate the solubility

in g/L or mol/L.

Determination of Optical Rotation
Principle: Chiral molecules, like L-Guluronic acid, rotate the plane of polarized light. The

specific rotation is a characteristic property.

Apparatus:

Polarimeter
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Polarimeter cell (1 dm path length)

Sodium lamp (D-line, 589 nm)

Analytical balance

Volumetric flask

Procedure:

Solution Preparation: A solution of L-Guluronic acid of a known concentration (c, in g/mL) is

prepared in a suitable solvent (e.g., water).

Blank Measurement: The polarimeter cell is filled with the pure solvent, and the optical

rotation is measured to obtain a blank reading.

Sample Measurement: The cell is rinsed and filled with the L-Guluronic acid solution. The

observed optical rotation (α) is measured.[12]

Calculation of Specific Rotation: The specific rotation [α] is calculated using Biot's Law:[12]

[α] = α / (l * c) where:

α is the observed rotation in degrees.

l is the path length of the cell in decimeters (dm).

c is the concentration of the solution in g/mL.

Signaling Pathways and Workflows
L-Guluronic acid is a key component of alginate, a polysaccharide produced by brown algae

and some bacteria.[1] Its biological relevance is primarily understood through the biosynthesis

and degradation of alginate.

Alginate Biosynthesis
In bacteria such as Azotobacter vinelandii and Pseudomonas aeruginosa, alginate is

synthesized as a polymer of D-mannuronic acid, which is then partially epimerized to L-
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Guluronic acid in the periplasm by the enzyme AlgG.[13] This epimerization is crucial for

determining the physical properties of the resulting alginate.
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Caption: Bacterial alginate biosynthesis workflow.

Enzymatic Degradation of Alginate
Alginate can be degraded by enzymes called alginate lyases. These enzymes cleave the

glycosidic bonds in the alginate polymer, producing smaller oligosaccharides and ultimately

monosaccharides. This process is significant in marine carbon cycling and has biotechnological

applications.[14]
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Caption: Enzymatic degradation of alginate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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